Cas no 347412-05-9 ({4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0^{2,6}dodecan-8-yl}methyl acetate)
{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0^{2,6}dodecan-8-yl}methyl acetate Chemical and Physical Properties
Names and Identifiers
-
- {4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0^{2,6}dodecan-8-yl}methyl acetate
- AKOS016291269
- 1,2:3,4-Di-O-isopropylidene-.alpha.-d-galactopyranose, acetate
- FT-0772196
- ChemDiv1_019509
- 6-O-ACETYL-1,2:3,4-DI-O-ISOPROPYLIDENE-ALPHA-D-GALACTOPYRANOSE
- HMS642G17
- 347412-05-9
- NSC-170110
- AKOS001137816
- SR-01000398032-1
- {4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecan-8-yl}methyl acetate
- CCG-351573
- AB00097804-01
- NCGC00333731-01
- AB00097804-03
- PHWOTSJWWWEKMS-UHFFFAOYSA-N
- SR-01000398032
- (2,2,7,7-tetramethyltetrahydro-3aH-di[1,3]dioxolo[4,5-b:4,5-d]pyran-5-yl)methyl acetate
- (4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecan-8-yl)methyl acetate
- 4860-78-0
- (2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methyl acetate
- F1507-0154
- NSC170110
- 6-O-ACETYL-1,2
-
- Inchi: 1S/C14H22O7/c1-7(15)16-6-8-9-10(19-13(2,3)18-9)11-12(17-8)21-14(4,5)20-11/h8-12H,6H2,1-5H3
- InChI Key: PHWOTSJWWWEKMS-UHFFFAOYSA-N
- SMILES: O1C(C)(C)OC2C(COC(C)=O)OC3C(C12)OC(C)(C)O3
Computed Properties
- Exact Mass: 302.13655304g/mol
- Monoisotopic Mass: 302.13655304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 72.4Ų
{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0^{2,6}dodecan-8-yl}methyl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1507-0154-2μmol |
{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecan-8-yl}methyl acetate |
347412-05-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1507-0154-5μmol |
{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecan-8-yl}methyl acetate |
347412-05-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1507-0154-10μmol |
{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecan-8-yl}methyl acetate |
347412-05-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1507-0154-20μmol |
{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecan-8-yl}methyl acetate |
347412-05-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1507-0154-1mg |
{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecan-8-yl}methyl acetate |
347412-05-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1507-0154-2mg |
{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecan-8-yl}methyl acetate |
347412-05-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1507-0154-3mg |
{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecan-8-yl}methyl acetate |
347412-05-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1507-0154-4mg |
{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecan-8-yl}methyl acetate |
347412-05-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1507-0154-5mg |
{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecan-8-yl}methyl acetate |
347412-05-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1507-0154-10mg |
{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecan-8-yl}methyl acetate |
347412-05-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0^{2,6}dodecan-8-yl}methyl acetate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on {4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0^{2,6}dodecan-8-yl}methyl acetate
Comprehensive Analysis of {4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0^{2,6}dodecan-8-yl}methyl acetate (CAS No. 347412-05-9)
The compound {4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0^{2,6}dodecan-8-yl}methyl acetate, identified by its CAS No. 347412-05-9, is a highly specialized chemical with a unique tricyclic structure. This molecule has garnered significant attention in the fields of organic synthesis and material science due to its intricate polycyclic ether framework and ester functional group. Researchers are particularly interested in its potential applications as a building block for advanced polymers and pharmaceutical intermediates. The compound's stability and reactivity make it a valuable candidate for green chemistry initiatives, aligning with the global push for sustainable chemical processes.
One of the most intriguing aspects of {4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0^{2,6}dodecan-8-yl}methyl acetate is its structural complexity. The tricyclic core features multiple oxygen atoms, which contribute to its high polarity and potential for forming hydrogen bonds. This property is critical in applications such as drug delivery systems, where controlled release mechanisms are essential. Recent studies have explored its use in biocompatible coatings, leveraging its ability to interact with biological membranes without causing adverse effects. The compound's acetate moiety further enhances its versatility, allowing for easy derivatization to tailor its properties for specific industrial needs.
In the context of AI-driven drug discovery, CAS No. 347412-05-9 has emerged as a subject of computational modeling. Researchers are using machine learning algorithms to predict its interactions with biological targets, accelerating the identification of novel therapeutic agents. This approach aligns with the growing demand for precision medicine and personalized healthcare. Additionally, the compound's thermal stability makes it a promising candidate for high-performance materials, such as those used in aerospace and electronics. Its resistance to degradation under extreme conditions is a key advantage in these applications.
The synthesis of {4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0^{2,6}dodecan-8-yl}methyl acetate involves sophisticated multi-step organic reactions, often requiring catalytic asymmetric methods to achieve high enantiomeric purity. This complexity has spurred innovation in flow chemistry techniques, which offer improved yield and scalability compared to traditional batch processes. The compound's role in catalysis is also noteworthy, as it can serve as a ligand or co-catalyst in transition metal-catalyzed reactions. These advancements are particularly relevant to industries focused on renewable energy and carbon capture, where efficient catalytic systems are in high demand.
From an environmental perspective, CAS No. 347412-05-9 has been evaluated for its biodegradability and ecotoxicity. Preliminary data suggest that it exhibits low environmental persistence, making it a safer alternative to many conventional synthetic intermediates. This characteristic is crucial for compliance with REACH regulations and other global chemical safety standards. Furthermore, its potential use in water treatment applications is being explored, given its ability to form stable complexes with heavy metals. This aligns with the increasing focus on circular economy principles and the development of eco-friendly chemicals.
In summary, {4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0^{2,6}dodecan-8-yl}methyl acetate represents a fascinating intersection of chemistry, materials science, and biotechnology. Its unique properties and broad applicability position it as a key player in the next generation of sustainable innovations. As research continues to uncover new uses for this compound, its impact on industries ranging from healthcare to advanced manufacturing is expected to grow exponentially.
347412-05-9 ({4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0^{2,6}dodecan-8-yl}methyl acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)